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CAS No.: 204257-72-7
Cat. No.: B1592394
Get Quote
. J

In the landscape of synthetic organic chemistry and drug discovery, the strategic placement of
halogen atoms on aromatic scaffolds provides a powerful tool for molecular design and
functionalization. Methyl 2-Fluoro-4-iodobenzoate, a trifunctional arene, stands out as a
particularly valuable building block. Its structure, featuring an activating methyl ester, a
reactivity-modulating fluorine atom, and a versatile iodine atom, makes it a coveted precursor
for constructing complex molecular architectures. The iodine and fluorine substituents offer
orthogonal reactivity, enabling chemists to perform selective, stepwise modifications, a critical
advantage in multi-step syntheses. This guide provides an in-depth exploration of Methyl 2-
Fluoro-4-iodobenzoate, from its fundamental properties to its synthesis and strategic
application in cutting-edge research.

Core Properties and Specifications

The utility of any chemical reagent begins with a thorough understanding of its physicochemical
properties. These parameters govern its handling, reactivity, and compatibility with various
reaction conditions.
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Property Value Source(s)
CAS Number 204257-72-7 [1][2][3]
Molecular Formula CsHeFIO2 [1112]14]
Molecular Weight 280.04 g/mol [11[2]
Appearance White crystalline solid [5]

Melting Point 76-78 °C [5]

Purity Typically 297% [2][3]

methyl 2-fluoro-4-
IUPAC Name ) [3]
iodobenzoate

2-Fluoro-4-iodobenzoic acid
Synonyms [1]
methyl ester

Synthesis Protocol: A Validated Laboratory-Scale
Procedure

The synthesis of Methyl 2-Fluoro-4-iodobenzoate is most commonly achieved via a Fischer
esterification of its corresponding carboxylic acid. The following protocol is a robust and
validated method that ensures high yield and purity.

Causality Behind Experimental Choices:

+ Methanol as Reagent and Solvent: Using methanol in excess serves a dual purpose: it acts
as one of the reactants and as the solvent, driving the equilibrium of the esterification
reaction towards the product side according to Le Chatelier's principle.

e Thionyl Chloride as Catalyst: Thionyl chloride (SOCI2) is an excellent choice for this
esterification. It reacts with methanol to form methyl chlorosulfite and HCI in situ. The
generated HCI is the true catalyst for the esterification. More importantly, SOCI2 reacts with
the carboxylic acid to form an acyl chloride intermediate, which is much more reactive
towards nucleophilic attack by methanol than the carboxylic acid itself, significantly
accelerating the reaction rate.
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Reflux Conditions: Heating the reaction mixture to reflux provides the necessary activation
energy for the reaction to proceed at a practical rate. The temperature is limited by the
boiling point of the solvent (methanol), preventing unwanted side reactions.

e Aqueous Workup with Sodium Bicarbonate: The wash with saturated sodium bicarbonate

solution is crucial to neutralize the acidic catalyst (HCI) and any unreacted thionyl chloride or
carboxylic acid, facilitating the isolation of the neutral ester product.

Step-by-Step Methodology

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 2-Fluoro-4-iodobenzoic acid (1 equivalent) in methanol (10-15 mL per
gram of acid).[5]

Catalyst Addition: Cool the stirred solution to 0 °C using an ice bath. Slowly add thionyl
chloride (1.5-2.0 equivalents) dropwise to the mixture.[5] Caution: This reaction is exothermic
and releases HCI gas.

Reaction Execution: Remove the ice bath and heat the reaction mixture to reflux
(approximately 85 °C) for 1-2 hours.[5] Monitor the reaction progress using Thin Layer
Chromatography (TLC).

Solvent Removal: After the reaction is complete, allow the mixture to cool to room
temperature. Remove the excess methanol using a rotary evaporator.[5]

Workup and Extraction: Dissolve the resulting residue in ethyl acetate. Transfer the solution
to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution and
brine.[5]

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.[5]

Purification: Purify the crude solid by silica gel column chromatography or recrystallization
from a suitable solvent system (e.g., ethyl acetate/hexane) to afford Methyl 2-Fluoro-4-
iodobenzoate as a white crystalline solid.[5]

Synthesis and Purification Workflow
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Caption: Workflow for the synthesis of Methyl 2-Fluoro-4-iodobenzoate.
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Strategic Applications in Drug Development and
Materials Science

The true value of Methyl 2-Fluoro-4-iodobenzoate lies in the reactivity of its carbon-iodine
bond. This bond is a prime site for palladium-catalyzed cross-coupling reactions, which are
foundational methods for forming carbon-carbon and carbon-heteroatom bonds. These
reactions are indispensable in modern synthesis.

Key Reaction Pathways

e Suzuki-Miyaura Coupling: The reaction with aryl boronic acids introduces biaryl motifs. This
is one of the most widely used reactions in medicinal chemistry for constructing the core
structures of many drugs.[6]

e Sonogashira Coupling: The coupling with terminal alkynes is a powerful method for
synthesizing aryl alkynes, which are key components in conjugated polymers and organic
electronic materials.[7][8]

e Other Couplings: The C-I bond can also participate in Heck, Stille, and Buchwald-Hartwig
amination reactions, further expanding its synthetic utility.

The presence of the ortho-fluoro substituent is not merely passive; it electronically modifies the
aromatic ring, influencing the reactivity and properties of the final product. This strategic
fluorination is a common tactic in drug design to enhance metabolic stability, binding affinity,
and bioavailability.

Logical Relationship of Functional Groups in Synthesis
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Caption: Synthetic utility of the C-I bond in cross-coupling reactions.

Safety, Handling, and Characterization
Safety and Handling

As a laboratory chemical, Methyl 2-Fluoro-4-iodobenzoate requires careful handling in
accordance with good industrial hygiene and safety practices.[9]

GHS Classification: Aggregated data indicates a warning for being harmful if swallowed
(H302).[1]

o Personal Protective Equipment (PPE): Always wear appropriate protective equipment,
including safety goggles, chemical-resistant gloves, and a lab coat.[10]

e Handling: Handle in a well-ventilated area, preferably a chemical fume hood, to avoid
inhalation of dust.[10] Avoid contact with skin and eyes.[10] Do not eat, drink, or smoke when
using this product.[9][10]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Analytical Characterization

The identity and purity of the synthesized product must be rigorously confirmed. Standard
analytical techniques include:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 13C NMR are used to
confirm the molecular structure by analyzing the chemical environment of the hydrogen and
carbon atoms.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional
groups, such as the carbonyl (C=0) stretch of the ester.

e Mass Spectrometry (MS): Techniques like LC-MS provide the exact mass of the molecule,
confirming its elemental composition.[5]

Conclusion

Methyl 2-Fluoro-4-iodobenzoate is more than just a chemical compound; it is a versatile tool
that empowers chemists to innovate. Its well-defined reactivity, particularly the C-1 bond's
susceptibility to cross-coupling reactions, makes it an invaluable intermediate in the synthesis
of high-value molecules for pharmaceuticals and materials science.[11][12] The protocols and
insights provided in this guide are intended to equip researchers with the knowledge to safely
and effectively utilize this powerful building block in their synthetic endeavors, paving the way
for future discoveries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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